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Compound of Interest

Compound Name: JWH 011

Cat. No.: B597868

An In-depth Examination of the Synthetic Cannabinoid JWH-011, Including its Physicochemical
Properties, Synthesis, and Biological Activity.

This technical guide provides a comprehensive overview of JWH-011, a potent synthetic
cannabinoid of the naphthoylindole class. The document is intended for researchers, scientists,
and drug development professionals, offering detailed information on its chemical
characteristics, synthesis, and interaction with the endocannabinoid system. All quantitative
data is presented in structured tables for clarity, and detailed experimental protocols are
provided for key methodologies.

Core Properties of JWH-011

JWH-011 is a synthetic cannabinoid that is structurally analogous to JWH-004.[1] Its
fundamental physicochemical properties are summarized below.

Property Value Citation
CAS Number 155471-13-9 [1]
Molecular Formula C27H29NO [1]
Molecular Weight 383.5 g/mol [1]

[2-methyl-1-(1-
Synonyms methylhexyl)-1H-indol-3-yl]-1- [1]

naphthalenyl-methanone
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Cannabinoid Receptor Binding Affinity

JWH-011 is an analog of JWH-004, a naphthoylindole with high affinity for both the central
cannabinoid receptor (CB1) and the peripheral cannabinoid receptor (CB2).[1] The binding
affinities (Ki) of the related compound JWH-004 are presented as a reference.

CB1 Receptor Ki CB2 Receptor Ki L
Compound Citation
(nM) (nM)
JWH-004 48 4.02 [1]

Synthesis of JWH-011

The synthesis of JWH-011, a naphthoylindole, can be achieved through a two-step process
analogous to the synthesis of similar compounds like JWH-018.[2][3] The general synthetic
route involves a Friedel-Crafts acylation of 2-methylindole followed by N-alkylation.

Step 1: Friedel-Crafts Acylation

The first step is the acylation of 2-methylindole with 1-naphthoyl chloride in the presence of a
Lewis acid catalyst, such as aluminum chloride (AICI3), to form (2-methyl-1H-indol-3-yI)
(naphthalen-1-yl)methanone.

Step 2: N-Alkylation

The intermediate from the first step is then N-alkylated using 2-bromohexane in the presence of
a base, such as sodium hydride (NaH), in a suitable solvent like dimethylformamide (DMF) to
yield the final product, JWH-011.

Biological Activity and Signaling Pathways

JWH-011, like other synthetic cannabinoids, exerts its effects through the activation of
cannabinoid receptors, primarily the CB1 receptor located in the central nervous system. The
activation of the CB1 receptor, a G-protein coupled receptor (GPCR), initiates a downstream
signaling cascade.
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The binding of JWH-011 to the CB1 receptor leads to the activation of an associated inhibitory
G-protein (G_i/o). This activation results in the inhibition of adenylyl cyclase, which in turn
decreases the intracellular concentration of cyclic adenosine monophosphate (CAMP). This
signaling pathway is a hallmark of cannabinoid receptor agonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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